Cas no 143692-48-2 (GYKI 53655 hydrochloride)

• Product Name: GYKI 53655 hydrochloride
• CAS No: 143692-48-2
• MF: C₁₉H₂₁ClN₄O₃
• MW: 388.848043203354
• CID: 220593
• PubChem ID: 126757
• Update Time: 2025-10-28

GYKI 53655 hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7H-1,3-Dioxolo[4,5-h][2,3]benzodiazepine-7-carboxamide,5-(4-aminophenyl)-8,9-dihydro-N,8-dimethyl-, hydrochloride (1:1)
• GYKI 53655 hydrochloride
• 1-(4-AMinophenyl)-3-MethylcarbaMyl-4-Methyl-3,4-dihydro-7,8-Methylenedioxy-5H-2,3-benzodiazepinehydrochloride
• GYKI53655 hydrochloride
• GYKI53655 HCl
• 7H-1,3-Dioxolo(4,5-h)(2,3)benzodiazepine-7-carboxamide, 8,9-dihydro-5-(4-aminophenyl)-N,8-dimethyl-, monohydrochloride
• C19H20N4O3.HCl
• Q27271407
• 1-(4-Aminophenyl)-3-methylcarbamyl- 4-methyl-3,4-dihydro-7,8-methylenedioxy-5H-2,3-benzodiazepine hydrochloride
• 1-(4-Aminophenyl)-3-methylcarbamyl-4-methyl-3,4-dihydro-7,8-methyle
• LY-300168 MONOHYDROCHLORIDE
• 1-(4-Aminophenyl)-3-methylcarbamyl-4-methyl-3,4-dihydro-7,8-methylenedioxy-5H-2,3-benzodiazepine hydrochloride
• 1-(4-Aminophenyl)-3-methylcarbamyl-4-methyl-3,4-dihydro-7,8-methylenedioxy-5H-2,3-benzodiazepinehydr
• 8,9-DIHYDRO-5-(4-AMINOPHENYL)-N,8-DIMETHYL-7H-1,3-DIOXOLO(4,5-H)(2,3)BENZODIAZEPINE- 7-CARBOXAMIDE HCL
• JI4631600
• Toxic solid, organic, n.o.s. (Buspirone hydrochloride)
• Toxic solid, organic, n.o.s. (GYKI 53655 hydrochloride)
• 5-(4-Aminophenyl)-N,8-dimethyl-8,9-dihydro-2H,7H-[1,3]dioxolo[4,5-h][2,3]benzodiazepine-7-carboximidic acid--hydrogen chloride (1/1)
• DTXSID10931992
• 143692-48-2
• HY-103228
• J-007858
• LY-300168 MONOHYDROCHLORIDE, (+/-)-
• 5-(4-aminophenyl)-N,8-dimethyl-8,9-dihydro-[1,3]dioxolo[4,5-h][2,3]benzodiazepine-7-carboxamide;hydrochloride
• LY300168 (hydrochloride)
• LY 300168
• UNII-91HGG22IDM
• AKOS024457164
• 1-(4-Aminophenyl)-3-methylcarbamyl- 4-methyl-3,4-dihydro-7,8-methylenedioxy-5H-2,3-ben zodiazepine hydrochloride
• MS-26456
• 7H-1,3-DIOXOLO(4,5-H)(2,3)BENZODIAZEPINE-7-CARBOXAMIDE, 5-(4-AMINOPHENYL)-8,9-DIHYDRO-N,8-DIMETHYL-, HYDROCHLORIDE (1:1)
• HB0312
• CS-0025621
• GYKI 53655 (hydrochloride)
• 91HGG22IDM
• G13093
• 1-(4-aminophenyl)-4-methyl-7,8-methylenedioxy-5H-2,3-benzodiazepine
• DA-53798
• SCHEMBL25271920

• Inchi： 1S/C19H20N4O3.ClH/c1-11-7-13-8-16-17(26-10-25-16)9-15(13)18(22-23(11)19(24)21-2)12-3-5-14(20)6-4-12;/h3-6,8-9,11H,7,10,20H2,1-2H3,(H,21,24);1H
• InChI Key： ASLCSBBDVWPSQT-UHFFFAOYSA-N
• SMILES： Cl.O1COC2C1=CC1=C(C=2)C(C2C=CC(=CC=2)N)=NN(C(NC)=O)C(C)C1

Computed Properties

• Exact Mass: 388.1302182g/mol
• Monoisotopic Mass: 388.1302182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 561
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.2

Experimental Properties

• Solubility: H2O: >10mg/mL

GYKI 53655 hydrochloride Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on GYKI 53655 hydrochloride

GYKI 53655 Hydrochloride: A Comprehensive Overview

GYKI 53655 Hydrochloride, also known by its CAS number 143692-48-2, is a compound of significant interest in the fields of pharmacology and neuroscience. This compound has been extensively studied for its unique properties and potential applications in drug development. The name GYKI 53655 Hydrochloride itself suggests its origin, with "GYKI" often denoting compounds developed by Gedeon Richter, a prominent pharmaceutical company. The "Hydrochloride" suffix indicates that the compound exists in its hydrochloric acid salt form, which is a common practice in pharmaceutical chemistry to enhance solubility and stability.

Recent advancements in research have shed light on the mechanisms of action of GYKI 53655 Hydrochloride. Studies suggest that this compound acts as a selective agonist at certain receptor sites, particularly those involved in neurotransmitter regulation. Its ability to modulate these receptors makes it a promising candidate for treating various neurological disorders, including epilepsy, anxiety, and sleep disorders. The compound's specificity is a key factor in its potential therapeutic applications, as it minimizes off-target effects that are often associated with broad-spectrum drugs.

The chemical structure of 143692-48-2 plays a crucial role in its pharmacokinetic properties. The molecule contains a benzodiazepine-like framework, which is known for its ability to interact with GABA receptors. However, unlike traditional benzodiazepines, GYKI 53655 Hydrochloride exhibits a more selective profile, targeting specific subtypes of GABA receptors. This selectivity not only enhances its efficacy but also reduces the risk of dependence and tolerance, which are common issues with benzodiazepine-based medications.

One of the most exciting developments involving GYKI 53655 Hydrochloride is its potential use in precision medicine. Researchers are exploring how this compound can be tailored to individual patient needs based on genetic and biomarker data. For instance, studies have shown that certain populations may respond more favorably to GYKI 53655 Hydrochloride due to variations in their GABA receptor expression levels. This personalized approach could revolutionize the treatment of neurological conditions by ensuring that patients receive the most effective therapy with minimal side effects.

In addition to its therapeutic potential, GYKI 53655 Hydrochloride has also been utilized as a research tool in neurobiology. Its ability to selectively modulate GABA receptors makes it an invaluable compound for studying the underlying mechanisms of neurological diseases. By using 143692-48-2, researchers can gain insights into how these receptors contribute to brain function and dysfunction, paving the way for the development of novel therapeutic strategies.

From a manufacturing standpoint, the synthesis of GYKI 53655 Hydrochloride involves a series of complex chemical reactions designed to achieve high purity and consistency. The process typically begins with the preparation of intermediate compounds, followed by careful purification steps to isolate the final product. Quality control measures are stringent to ensure that the resulting compound meets pharmacopeial standards, making it suitable for both research and clinical use.

The future outlook for GYKI 53655 Hydrochloride is promising, with ongoing clinical trials exploring its efficacy in treating a range of conditions. One area of particular interest is its potential role in managing sleep disorders, where traditional treatments often fall short due to issues like tolerance and rebound insomnia. Early results from these trials suggest that 143692-48-2 may offer a safer and more effective alternative for patients struggling with sleep disturbances.

In conclusion, GYKI 53655 Hydrochloride (CAS No: 143692-48-2) represents a significant advancement in pharmaceutical science. Its unique chemical properties, selective receptor activity, and potential for personalized medicine make it a compound of great interest to researchers and clinicians alike. As ongoing studies continue to uncover new applications and mechanisms of action, 143692-48-2 stands poised to make a meaningful impact on the treatment of neurological disorders worldwide.